Cas no 565-80-0 (Isobutyrone)

Isobutyrone structure
Product Name:Isobutyrone
CAS No:565-80-0
Molecular Formula:C7H14O
Molecular Weight:114.19
MDL:MFCD00008918
CID:38383
PubChem ID:24848297
Isobutyrone Properties
Names and Identifiers
-
- 2,4-Dimethyl-3-pentanone
- Diisopropyl ketone
- ISOBUTYRONE
- (iso-C3H7)2CO
- 2,4-dimethyl-3-pentanon
- 2,4-dimethyl-3-pentanone (diisopropyl ketone)
- 2,4-Dimethylpentan-3-on
- 2,4-dimethyl-pentan-3-one
- 2,4-Dimethyldibenzothiophen
- 2,4-dimethyl-diethyl ketone
- 2,4-dimethylpentan-3-one
- 2,4-Me2-3-pentanone
- Dibenzothiophene,2,4-dimethyl
- di-isopropyl ketone
- 2,4-Dimethyl-3-pentanone,98%
- A831104
- Isopropyl ketone
- UNII-7AAP3A50IG
- EN300-67377
- FT-0610158
- 3-Pentanone,4-dimethyl-
- NSC-14662
- NSC14662
- MFCD00008918
- AKOS005206866
- DTXCID1018771
- DTXSID3038771
- isopropylketone
- CAS-565-80-0
- LS-13330
- CHEBI:87754
- EINECS 209-294-7
- InChI=1/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H
- 565-80-0
- 3-Pentanone, 2,4-dimethyl-
- NCGC00357269-01
- di-iso-propyl ketone
- PM 2763
- Q27159900
- 2, 4-Dimethyl-3-pentanone
- D0770
- Tox21_303876
- diisopropylketon
- 3-PENTANONE,2,4-DIMETHYL
- DIISOPROPYLKETONE
- Diisopropyl ketone (2,4-Dimethyl-3-pentanone)
- 2,4-Dimethyl-3-pentanone, 98%
- NSC 14662
- CHEMBL3560924
- NS00020097
- 7AAP3A50IG
- SCHEMBL25173
- 3Pentanone, 2,4dimethyl
- 2,4Dimethylpentan3one
-
- MDL: MFCD00008918
- InChIKey: HXVNBWAKAOHACI-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H3
- SMILES: CC(C)C(=O)C(C)C
- BRN: 773782
Computed Properties
- Exact Mass: 114.10400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 114.104465
- Heavy Atom Count: 8
- Complexity: 72.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 17.1
- Molecular Weight: 114.19
Experimental Properties
- LogP: 1.86750
- PSA: 17.07000
- Refractive Index: n20/D 1.400(lit.)
- Water Partition Coefficient: Insoluble
- Boiling Point: 125°C
- Melting Point: −80 °C (lit.)
- Vapor Pressure: 13.42 mmHg
- Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
- Solubility: 0.05 M
- Color/Form: Colorless flammable liquid.
- Solubility: It is miscible with ethanol \ ether, slightly soluble in water, and soluble in benzene
- Density: 0.806 g/mL at 25 °C(lit.)
Isobutyrone Security Information
-
Symbol:
- RTECS:SA8575500
- WGK Germany:1
- Safety Term:3
- Safety Instruction: S9-S16-S24/25
- Packing Group:II
- Packing Group:II
- Risk Phrases:R11; R20
- Hazard Level:3
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1224 3/PG 2
- Hazard Statement: H225,H332
- Warning Statement: P210
- Prompt:dangerous
- Storage Condition:Flammable area
- PackingGroup:II
- Risk Phrases: 11-20
- Signal Word:Danger
- TSCA:Yes
- HazardClass:3
Isobutyrone Customs Data
- HS CODE:29141990
- Customs Data:
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Isobutyrone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003GAT-500mg |
2,4-Dimethyl-3-Pentanone |
565-80-0 | 95% | 500mg |
$83.00 | ||
A2B Chem LLC | AB60293-500mg |
2,4-Dimethyl-3-Pentanone |
565-80-0 | 95% | 500mg |
$55.00 | 2024-04-19 | |
Aaron | AR003GJ5-500mg |
2,4-Dimethyl-3-Pentanone |
565-80-0 | 95% | 500mg |
$52.00 | ||
abcr | AB116010-25 ml |
Diisopropyl ketone, 98%; . |
565-80-0 | 98% | 25 ml |
€43.60 | ||
Cooke Chemical | A3209512-25ml |
2,4-Dimethyl-3-pentanone |
565-80-0 | 98% | 25ml |
RMB 28.80 | 2023-09-07 | |
Enamine | EN300-67377-0.05g |
2,4-dimethylpentan-3-one |
565-80-0 | 95% | 0.05g |
$19.0 | ||
Fluorochem | 094125-25ml |
2,4-Dimethyl-3-pentanone |
565-80-0 | >98.0%(GC) | 25ml |
£12.00 | 2022-03-01 | |
TRC | I780900-1g |
Isobutyrone |
565-80-0 | 1g |
$ 125.00 | 2022-06-04 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A12875-100g |
Diisopropyl ketone, 98% |
565-80-0 | 98% | 100g |
¥505.00 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D111802-100ml |
Isobutyrone |
565-80-0 | 98% | 100ml |
¥92.90 | 2023-09-03 |
Isobutyrone Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
(CAS:565-80-0)
MR./MRS.:SUN WEN TING
Phone:13914000513
Email:sales1@senfeida.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:565-80-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:565-80-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:565-80-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
Isobutyrone Related Literature
-
William P. Lustig,Soumya Mukherjee,Nathan D. Rudd,Aamod V. Desai,Jing Li,Sujit K. Ghosh Chem. Soc. Rev. 2017 46 3242
-
Han-Ying Liu,Michael S. Hill,Mary F. Mahon Chem. Commun. 2022 58 6938
-
Nicholas Y. Tan,Ruoyu Li,Pierre Br?uer,Carmine D'Agostino,Lynn F. Gladden,J. Axel Zeitler Phys. Chem. Chem. Phys. 2015 17 5999
-
A. Dornemann,H. Kleist Analyst 1979 104 1030
-
5. Synthesis and characterization of chiral rhenium σ-ketone complexes. Binding properties of symmetrical ketones and alkylcyclohexanonesDennis M. Dalton,J. A. Gladysz J. Chem. Soc. Dalton Trans. 1991 2741
-
A. K. Jissy,Sanjay K. Meena,Ayan Datta RSC Adv. 2013 3 24321
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7. Preparation of benzocyclobutenones via the photochemical cyclization of 1-(ortho-alkylaryl)-2,2,4-trimethylpentane-1,3-dionesMichikazu Yoshioka,Shinobu Momose,Kaori Nishizawa,Tadashi Hasegawa J. Chem. Soc. Perkin Trans. 1 1992 499
-
L. M. Jackman,D. P. Kelly J. Chem. Soc. B 1970 102
-
9. Photolysis of 2,4-dihydroxy-2,4-dimethylpentan-3-one studied by quantitative time-resolved CIDNP and optical spectroscopyMichael Salzmann,Yuri P. Tsentalovich,Hanns Fischer J. Chem. Soc. Perkin Trans. 2 1994 2119
-
10. Thermodynamic properties of organic oxygen compounds. Part XXIII. Low-temperature heat capacity and entropy of C6, C7, and C9 ketonesR. J. L. Andon,J. F. Counsell,E. B. Lees,J. F. Martin J. Chem. Soc. A 1970 833
565-80-0 (Isobutyrone) Related Products
- 17042-16-9(4-Methylhexan-3-one)
- 565-61-7(3-Methyl-2-pentanone)
- 7379-12-6(2-Methyl-3-hexanone)
- 565-69-5(2-Methyl-3-pentanone)
- 7335-17-3(3,5-Dimethyl-4-octanone, erythro + threo)
- 18641-71-9(2,4-Dimethylheptan-3-one)
- 19781-29-4(3-Ethyl-4-octanone)
- 35900-26-6(4-Methyl-5-nonanone)
- 19781-14-7(2-Octanone,3,5-dimethyl-)
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